Cas no 1202656-18-5 (1,3-Dichloro-5-propoxybenzene)

1,3-Dichloro-5-propoxybenzene is a halogenated aromatic compound characterized by its dichloro and propoxy functional groups. This structure imparts unique reactivity and solubility properties, making it a valuable intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The propoxy group enhances lipophilicity, while the dichloro substitution offers sites for further functionalization. Its stability under standard conditions ensures ease of handling and storage. The compound’s balanced polarity allows for versatility in both polar and non-polar reaction environments. These attributes make it a preferred choice for researchers and industrial chemists seeking precise modifications in complex molecular frameworks.
1,3-Dichloro-5-propoxybenzene structure
1,3-Dichloro-5-propoxybenzene structure
Product Name:1,3-Dichloro-5-propoxybenzene
CAS No:1202656-18-5
MF:C9H10Cl2O
MW:205.081100940704
CID:1039585
PubChem ID:21258631
Update Time:2025-05-20

1,3-Dichloro-5-propoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dichloro-5-propoxybenzene
    • 3,5-dichloropropoxybenzene
    • AK104640
    • ANW-71132
    • CTK8C4149
    • KB-216441
    • SureCN1685430
    • DA-18302
    • DTXSID40611710
    • IBRUXLCKZCXLBF-UHFFFAOYSA-N
    • 3,5-Dichlorophenol, n-propyl ether
    • SCHEMBL1685430
    • 1202656-18-5
    • MDL: MFCD22376650
    • Inchi: 1S/C9H10Cl2O/c1-2-3-12-9-5-7(10)4-8(11)6-9/h4-6H,2-3H2,1H3
    • InChI Key: IBRUXLCKZCXLBF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)OCCC)Cl

Computed Properties

  • Exact Mass: 204.0108703g/mol
  • Monoisotopic Mass: 204.0108703g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2Ų

1,3-Dichloro-5-propoxybenzene Pricemore >>

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Additional information on 1,3-Dichloro-5-propoxybenzene

Comprehensive Overview of 1,3-Dichloro-5-propoxybenzene (CAS No. 1202656-18-5): Properties, Applications, and Industry Insights

1,3-Dichloro-5-propoxybenzene (CAS No. 1202656-18-5) is a specialized aromatic compound gaining attention in industrial and research applications due to its unique structural properties. As a derivative of benzene, this chemical features two chlorine atoms at the 1 and 3 positions and a propoxy group at the 5 position, offering distinct reactivity and solubility characteristics. Its molecular formula, C9H10Cl2O, reflects a balance between hydrophobicity and functional versatility, making it valuable for synthetic chemistry and material science.

In recent years, the demand for halogenated benzene derivatives like 1,3-Dichloro-5-propoxybenzene has surged, driven by their role as intermediates in pharmaceuticals, agrochemicals, and advanced polymers. Researchers frequently search for "synthesis methods for 1,3-Dichloro-5-propoxybenzene" or "CAS 1202656-18-5 solubility data," highlighting its technical relevance. The compound’s stability under moderate temperatures (melting point: ~45–50°C) and compatibility with organic solvents further enhance its utility in controlled reactions.

From an environmental perspective, sustainable halogenation techniques are a hot topic tied to compounds like 1,3-Dichloro-5-propoxybenzene. Innovations in catalytic processes and green chemistry aim to reduce waste and energy consumption during production. This aligns with global trends such as "eco-friendly chemical synthesis" and "green alternatives to traditional reagents," which dominate academic and industrial discourse.

Analytical data for CAS No. 1202656-18-5 reveals a boiling point of approximately 260–265°C and a density of ~1.25 g/cm3. These properties make it suitable for high-temperature applications, including heat-resistant coatings and electronic materials. Users often inquire about "1,3-Dichloro-5-propoxybenzene safety handling" or "compatibility with common lab reagents," underscoring the need for detailed technical guidelines.

The compound’s role in pharmaceutical intermediates is another area of interest. Its chlorine and ether functionalities enable selective modifications, crucial for developing bioactive molecules. Patent literature frequently cites derivatives of 1,3-Dichloro-5-propoxybenzene in drug discovery pipelines, particularly for antimicrobial and anti-inflammatory agents. Searches for "CAS 1202656-18-5 in medicinal chemistry" reflect this niche application.

In material science, 1,3-Dichloro-5-propoxybenzene serves as a precursor for liquid crystals and flame-retardant additives. Its molecular structure allows precise tuning of material properties, addressing queries like "high-performance polymer modifiers" or "halogenated benzene in electronics." Such applications align with the growing focus on "smart materials" and "advanced manufacturing."

Regulatory compliance is another critical aspect. While 1,3-Dichloro-5-propoxybenzene is not classified as hazardous under major frameworks, proper storage (e.g., in amber glass under inert gas) is recommended to maintain purity. FAQs such as "CAS 1202656-18-5 regulatory status" or "storage conditions for halogenated aromatics" are common among logistics professionals.

Future prospects for CAS No. 1202656-18-5 include expanded use in renewable energy technologies, such as organic photovoltaics, where halogenated compounds improve device efficiency. Industry reports also highlight its potential in "circular economy chemical processes," resonating with sustainability goals.

In summary, 1,3-Dichloro-5-propoxybenzene (CAS No. 1202656-18-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—coupled with evolving synthetic methodologies, position it as a compound of enduring relevance.

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